Cas no 799260-82-5 (1,2,3,4-Butanetetrol,1-(1-methyl-1H-pyrazol-4-yl)-, (1R,2S,3R)-)

• Product Name: 1,2,3,4-Butanetetrol,1-(1-methyl-1H-pyrazol-4-yl)-, (1R,2S,3R)-
• CAS No: 799260-82-5
• MF: C₈H₁₄N₂O₄
• MW: 202.207762241364
• CID: 556786
• PubChem ID: 45096798
• Update Time: 2025-04-19

1,2,3,4-Butanetetrol,1-(1-methyl-1H-pyrazol-4-yl)-, (1R,2S,3R)- Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Butanetetrol,1-(1-methyl-1H-pyrazol-4-yl)-, (1R,2S,3R)-
• 1,2,3,4-Butanetetrol,1-(1-methyl-1H-pyrazol-4-yl)-,(1R,2S,3R)-(9CI)
• 799260-82-5
• (1R,2S,3R)-1-(1-Methyl-1H-pyrazol-4-yl)butane-1,2,3,4-tetraol

• Inchi： 1S/C8H14N2O4/c1-10-3-5(2-9-10)7(13)8(14)6(12)4-11/h2-3,6-8,11-14H,4H2,1H3/t6-,7-,8-/m1/s1
• InChI Key： KFUKMKKKBBNUCT-BWZBUEFSSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@@H](C1C=NN(C)C=1)O

Computed Properties

• Exact Mass: 202.095
• Monoisotopic Mass: 202.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 98.7A^2